Cas no 62669-66-3 (Rhodamine 19 Perchlorate)

• Product name: Rhodamine 19 Perchlorate
• CAS No: 62669-66-3
• MF: C₂₆H₂₇ClN₂O₇
• MW: 514.9548
• MDL: MFCD00050850
• CID: 518330

Rhodamine 19 Perchlorate Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylamino-6-ethylimino-2,7-dimethyl-xanthen-9-yl)benzoate
• Rhodamine 19 Perchlorate
• [9-(2-carboxyphenyl)-6-(diethylamino)-2,7-dimethylxanthen-3-ylidene]-diethylazanium,perchlorate
• RHODAMINE 19 PERCHLORATE, LASER GRADE
• 9-(2-Carboxyphenyl)-3,6-bis(ethylamino)-2,7-dimethylxanthylium perchlorate
• EINECS 263-686-2
• I05-2765
• RHODAMINE 3B PERCHLORATE
• Xanthylium,9-(2-carboxyphenyl)-3,6-bis(ethylamino)-2,7-dimethyl-,perchlorate
• Xanthylium,9-(2-carboxyphenyl)-3,6-bis(ethylamino)-2,7-dimethyl-,perchlorate (1:1)
• SBB059672
• R0191
• ST50307632
• [9-(2-carboxyphenyl)-6-(ethylamino)-2,7-dimethylxanthen-3-ylidene]-ethylazanium perchlorate

• MDL： MFCD00050850
• Inchi： 1S/C26H26N2O3.ClHO4/c1-5-27-21-13-23-19(11-15(21)3)25(17-9-7-8-10-18(17)26(29)30)20-12-16(4)22(28-6-2)14-24(20)31-23;2-1(3,4)5/h7-14,27H,5-6H2,1-4H3,(H,29,30);(H,2,3,4,5)/b28-22+;
• InChI Key： WRJTXSZPMAXPRF-GVWDPOEBSA-N
• SMILES： Cl(=O)(=O)(=O)[O-].O1C2C([H])=C(C(C([H])([H])[H])=C([H])C=2C(C2=C([H])C([H])=C([H])C([H])=C2C(=O)O[H])=C2C([H])=C(C([H])([H])[H])/C(/C([H])=C12)=[N+](\[H])/C([H])([H])C([H])([H])[H])N([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 514.15100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 888
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 147
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.2011 (rough estimate)
• Melting Point: >300 °C(lit.)
• Refractive Index: 1.6000 (estimate)
• PSA: 146.27000
• LogP: 6.10130
• Solubility: Not available

Rhodamine 19 Perchlorate Security Information

• Hazardous Material transportation number：UN 1479 5.1/PG III
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• HazardClass：5.1
• Risk Phrases：R22
• PackingGroup：III

Additional information on Rhodamine 19 Perchlorate

Rhodamine 19 Perchlorate (CAS No: 62669-66-3) in Modern Chemical and Biomedical Research

Rhodamine 19 Perchlorate, with the chemical formula C₂₀H₁₆ClNO₄, is a fluorescent dye that has garnered significant attention in the fields of chemistry, biology, and medicine. Its unique photophysical properties, including high fluorescence quantum yield and strong absorption in the visible spectrum, make it an invaluable tool for a wide range of applications. This compound, identified by its CAS number 62669-66-3, is particularly noteworthy for its role in advanced imaging techniques, molecular probes, and as a key component in various biochemical assays.

The fluorescence characteristics of Rhodamine 19 Perchlorate make it an excellent candidate for fluorescence microscopy and flow cytometry. Its bright emission and relatively long excited-state lifetime allow for high-resolution imaging of biological samples. Recent studies have demonstrated its utility in tracking cellular processes, such as endocytosis and exocytosis, by leveraging its ability to bind to specific biomolecules. The dye's stability under various environmental conditions further enhances its applicability in long-term experiments.

In addition to its imaging applications, Rhodamine 19 Perchlorate has been explored in the development of new therapeutic agents. Its ability to interact with biological targets has led to investigations into its potential as a photosensitizer for photodynamic therapy (PDT). PDT involves the use of light-activated compounds to generate reactive oxygen species that selectively destroy target cells. Preliminary research suggests that when combined with appropriate light sources, Rhodamine 19 Perchlorate can be an effective agent for treating certain types of cancer and infections.

The compound's stability and solubility profile also make it suitable for use in sensor development. Researchers have utilized Rhodamine 19 Perchlorate to create highly sensitive sensors for detecting various analytes, including metal ions and small organic molecules. These sensors operate on the principle of fluorescence quenching or enhancement upon binding to the target analyte, providing a rapid and reliable detection method. Such sensors are particularly valuable in environmental monitoring and clinical diagnostics.

Advances in synthetic chemistry have further expanded the applications of Rhodamine 19 Perchlorate. Researchers have developed novel derivatives of this compound that exhibit enhanced photostability and improved water solubility. These modifications have opened up new possibilities for its use in biomedical applications, such as drug delivery systems and bioconjugation techniques. The ability to tailor the properties of these derivatives allows for greater flexibility in designing experiments and optimizing outcomes.

The role of Rhodamine 19 Perchlorate in chemical biology has also been highlighted by recent studies on protein-protein interactions. Its fluorescence properties enable researchers to visualize and quantify interactions between proteins in living cells. This has significant implications for understanding complex biological pathways and developing targeted therapies. By labeling proteins with this dye, scientists can gain insights into dynamic processes that are otherwise difficult to study.

In conclusion, Rhodamine 19 Perchlorate (CAS No: 62669-66-3) is a versatile compound with a wide range of applications in modern chemical and biomedical research. Its unique fluorescence characteristics, combined with its stability and reactivity, make it an indispensable tool for researchers across various disciplines. As new methodologies continue to emerge, the potential uses of this compound are likely to expand even further, driving innovation in both academic research and industrial applications.